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Enhancer
Category

Specific Enhancer Key Experimental Findings

Chemical
Enhancers [1]

Thioglycolic Acid Increased accumulation of amorolfine in
nail layers by up to 100% [1].

Urea Increased accumulation of amorolfine in
nail layers by up to 57% [1].

Physical
Enhancers [1]

Fractional CO₂ Laser (Fusion
mode: 50-70 mJ; Deep mode: 60-80

mJ)

Created microchannels on the nail
surface, visualized by microscopy [1].

Combination
Approach [1]

Thioglycolic Acid + Fractional
CO₂ Laser

Resulted in a twofold increase in

permeation of amorolfine through the nail
plate [1].

Detailed Experimental Protocols

For researchers looking to replicate or build upon these findings, here is a detailed breakdown of the cited

experimental methodologies.
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Nail Model Preparation: The study used bovine hoof membranes (approximately 60 µm thick) as

an in vitro model for the human nail. Human nail clippings from healthy volunteers (aged 25-40) were
also used. Before experiments, membranes and clippings were washed with phosphate buffer (pH

7.4) [1].
Formulation of Nail Lacquers: Experimental nail lacquers were formulated using a base of Eudragit
E100 (film-forming polymer), ethanol (96%), and Transcutol P (plasticizer). Amorolfine hydrochloride
and chemical enhancers (like thioglycolic acid or urea) were dissolved in this lacquer base [1].

Evaluation of Chemical Enhancers: Bovine hoof membranes were immersed in solutions
containing the chemical enhancers (pH adjusted to 3) and incubated at 32°C for 24 hours. After

washing and drying, the membranes were placed in an amorolfine hydrochloride solution (500 µg/mL)
for 24 hours. The drug content accumulated in the membranes was then extracted with methanol and

analyzed [1].
Application of Physical Enhancers: Human nail clippings were treated with a Candela CO₂RE
laser at two energy settings ("Fusion": 50-70 mJ and "Deep": 60-80 mJ) before the application of the
nail lacquer. The structural changes and creation of microchannels on the nail surface were confirmed

using optical microscopy [1].
Permeation and Accumulation Study: The permeation of amorolfine through and its accumulation

in the nail models were evaluated after applying the formulated lacquers, with and without
pretreatment. The combination study applied the thioglycolic acid-containing lacquer on laser-

pretreated nails to measure the synergistic effect [1].

Mechanisms of Action and Experimental Workflow

The following diagrams illustrate Amorolfine's antifungal mechanism and the logical workflow of the

permeation study, which may help in understanding the experimental design.
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Amorolfine HCl Application

Inhibition of Key Enzymes

Δ¹⁴-sterol reductase cholestenol Δ-isomerase

Depletion of Ergosterol Accumulation of Ignosterol

Disrupted Fungal Cell Membrane

Fungal Cell Death
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Key Insights for Research and Development

Overcoming Permeation Barriers: The human nail plate is a formidable barrier due to its dense

keratin network. The minimum fungicidal concentration of amorolfine in the nail is higher than its
minimum inhibitory concentration in standard media, highlighting the need for strategies that boost

intraungual drug delivery [1].
Synergistic Potential: The research demonstrates that a combined approach, using a chemical

enhancer like thioglycolic acid alongside fractional CO₂ laser pretreatment, is a particularly promising
strategy to significantly improve drug delivery [1].

Relevant Nail Models: The use of standardized bovine hoof membranes offers a practical and
reproducible model for initial screening, while studies on human nail clippings provide critical

validation [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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